5-Amino-1,3-dimethyl-tetrahydro-pyrimidin-2-one

• Molecular Formula: C6H13N3O
• Molecular Weight: 143.19 g/mol
• IUPAC Name: 5-amino-1,3-dimethyl-1,3-diazinan-2-one
• InChI: InChI=1S/C6H13N3O/c1-8-3-5(7)4-9(2)6(8)10/h5H,3-4,7H2,1-2H3
• InChI Key: NKGQHJYOGHJLBP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CN(C1=O)C)N

Description

5-Amino-1,3-dimethyl-tetrahydro-pyrimidin-2-one is a useful research compound. Its molecular formula is C6H13N3O and its molecular weight is 143.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-azido-1,3-dimethyl-tetrahydro-pyrimidin-2-one (Step P5) (2.5 g, 11.1 mmol) and Pd/C 10% (500 mg) in EtOH (70 mL) was stirred at rt under a hydrogen atmosphere for 13.5 h. The reaction mixture was filtered through a pad of celite, washed with THF and MeOH and concentrated. The residue was dissolved in EtOAc and extracted with cold 1N HCl. The aqueous phase was basified with a saturated aqueous NaHCO3 solution. The resulting aqueous phase was extracted with CH2Cl2/isopropanol 3:1 (3×). The combined organic layers were dried (Na2SO4), filtered and concentrated to afford the title compound. ESI-MS: [M+H]+ 144.1 (MS 1).